Momipp

• CAS RN: 1363421-46-8
• Molecular Formula: C18H16N2O2
• Molecular Weight: 292.33
• IUPAC Name: (E)-3-(5-methoxy-2-methyl-1H-indol-3-yl)-1-pyridin-4-ylprop-2-en-1-one
• InChI: InChI=1S/C18H16N2O2/c1-12-15(4-6-18(21)13-7-9-19-10-8-13)16-11-14(22-2)3-5-17(16)20-12/h3-11,20H,1-2H3/b6-4+
• InChI Key: UPJCYXIOWHZRLU-GQCTYLIASA-N
• SMILES: CC1=C(C2=C(N1)C=CC(=C2)OC)C=CC(=O)C3=CC=NC=C3
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: MOMIPP

Description

MOMIPP is a differential inducer of cytoplasmic vacuolization and methuosis.

Scientific Research Applications

Glioblastoma Treatment

6-MOMIPP, a novel indole-based chalcone, shows promising results in inhibiting the growth of glioblastoma, a highly aggressive brain tumor. It disrupts microtubules and induces cell death through apoptosis, specifically targeting the colchicine site on β-tubulin. Its ability to penetrate the blood-brain barrier enhances its potential as a treatment for primary and metastatic brain tumors (Du et al., 2018).

Methuosis Induction

This compound induces a unique form of non-apoptotic cell death, termed “methuosis,” in glioblastoma cells. This process involves early accumulation of cytoplasmic vacuoles and disruption of endolysosomal trafficking and ER stress. It suggests a novel mechanism of action that could be leveraged in cancer therapy, especially for drug-resistant cancers (Mbah et al., 2014).

Drug Delivery Formulation

Research into delivering and maintaining plasma and brain levels of this compound is crucial due to its insolubility in water and short plasma half-life. A thermoreversible gel formulation has been developed to administer this compound effectively, ensuring sustained drug levels for therapeutic efficacy in animal models (Oppong et al., 2020).